Cas no 1261859-88-4 (2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone)

• Product Name: 2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone
• CAS No: 1261859-88-4
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 4986087
• Update Time: 2025-05-27

2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H8BrF3O/c1-5(11)9(15)7-3-2-6(12)4-8(7)10(13)14/h2-5,10H,1H3
• InChI Key： WJLUJEGZVYMUQH-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone

Comprehensive Overview of 2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone (CAS No. 1261859-88-4)

2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone (CAS No. 1261859-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining fluorine and bromine substituents, enhances its reactivity and selectivity, making it valuable for designing novel drug candidates and advanced materials.

In recent years, the demand for fluorinated compounds like 2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone has surged due to their applications in medicinal chemistry. Researchers are particularly interested in how fluorine atoms improve metabolic stability and bioavailability in drug development. This compound's difluoromethyl group is a key feature, as it mimics the properties of carbonyl or hydroxyl groups, enabling unique interactions in biological systems. Such attributes align with the growing trend of precision medicine and targeted therapies, where molecular specificity is critical.

The synthesis of 2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone involves multi-step organic reactions, often starting from 4-fluorobenzaldehyde or related precursors. Advanced techniques like palladium-catalyzed cross-coupling and electrophilic halogenation are employed to introduce the bromo and difluoromethyl moieties. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research. Its CAS No. 1261859-88-4 is a unique identifier that ensures accurate tracking in global chemical databases.

From an industrial perspective, 2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone is often utilized in the production of heterocyclic compounds, which are foundational to many agrochemicals and pharmaceuticals. The agrochemical sector, for instance, leverages its derivatives to develop herbicides and pesticides with enhanced environmental compatibility. This aligns with the global push toward sustainable agriculture, where reducing ecological footprints is a priority. The compound's fluorine-rich structure also contributes to improved efficacy and reduced application rates, addressing concerns about chemical overuse.

In the context of drug discovery, 2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone is a precursor for kinase inhibitors and GPCR modulators, which are pivotal in treating cancers and neurological disorders. Its bromo substituent facilitates further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening. This adaptability resonates with the rise of AI-driven drug design, where computational tools predict optimal structures for therapeutic targets. As such, the compound is frequently referenced in studies exploring structure-activity relationships (SAR).

Safety and handling of 2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone require adherence to standard laboratory protocols, given its reactive functional groups. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) and ventilation systems are recommended during synthesis or handling. This emphasis on safety mirrors broader industry trends toward green chemistry and responsible manufacturing, minimizing risks to researchers and the environment.

In summary, 2-Bromo-4'-fluoro-2'-(difluoromethyl)propiophenone (CAS No. 1261859-88-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its fluorine and bromine substituents make it a valuable building block for innovative research, particularly in drug development and sustainable chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.